Cas no 1286710-65-3 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide
• CAS No: 1286710-65-3
• MF: C₂₀H₂₅NO₂S
• MW: 343.483004331589
• CID: 6039551
• PubChem ID: 52992684
• Update Time: 2025-05-23

N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-phenylsulfanylpropanamide
• AKOS024524251
• F5857-4262
• 1286710-65-3
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylthio)propanamide
• VU0525355-1

• Inchi： 1S/C20H25NO2S/c1-20(23,14-12-17-8-4-2-5-9-17)16-21-19(22)13-15-24-18-10-6-3-7-11-18/h2-11,23H,12-16H2,1H3,(H,21,22)
• InChI Key： AWTVBKKJCWHWNP-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CCC1=CC=CC=C1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 343.16060021g/mol
• Monoisotopic Mass: 343.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide

Introduction to N-(2-hydroxy-2-methyl-4-phenylbutyl)-3-(phenylsulfanyl)propanamide (CAS No. 1286710-65-3)

N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1286710-65-3, represents a fascinating example of molecular design aimed at achieving specific biological activities. The structural features of this molecule, particularly its 2-hydroxy-2-methyl-4-phenylbutyl side chain and the presence of a phenylsulfanyl group, contribute to its unique chemical properties and potential applications in drug development.

The compound's structure is meticulously crafted to interact with biological targets in a highly specific manner. The 2-hydroxy-2-methyl-4-phenylbutyl moiety introduces a hydroxyl group and a methyl group, which can participate in hydrogen bonding and hydrophobic interactions, respectively. These interactions are crucial for the compound's binding affinity and selectivity. Additionally, the phenylsulfanyl group adds another layer of complexity, potentially influencing the compound's solubility, stability, and metabolic pathways.

In recent years, there has been growing interest in developing novel molecules with enhanced pharmacological properties. N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) has been studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. The compound's ability to modulate inflammatory pathways has been explored in preclinical studies, where it demonstrated significant activity in reducing cytokine production and inhibiting inflammatory responses.

The pharmacological activity of N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) is attributed to its unique structural features. The hydroxyl group in the 2-hydroxy-2-methyl-4-phenylbutyl side chain can form hydrogen bonds with biological targets, enhancing binding affinity. Meanwhile, the phenylsulfanyl group can engage in π-stacking interactions, further stabilizing the compound's binding to its target proteins. These interactions are critical for achieving high selectivity and efficacy.

The synthesis of N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) involves a multi-step process that requires precise control over reaction conditions. The introduction of the 2-hydroxy-2-methyl-4-phenylbutyl side chain requires careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the incorporation of the phenylsulfanyl group necessitates optimized reaction conditions to avoid unwanted side products. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound.

In addition to its pharmacological applications, N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) has shown potential in material science research. Its unique structural features make it a valuable building block for designing novel polymers and materials with enhanced properties. For instance, the presence of both hydrophilic and hydrophobic groups allows for the creation of amphiphilic molecules that can self-assemble into functional structures.

The latest research on N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) has revealed new insights into its biological mechanisms. Studies have demonstrated that the compound can interact with multiple targets simultaneously, leading to synergistic effects that enhance its therapeutic potential. This multitarget interaction is particularly advantageous in treating complex diseases where multiple pathways are involved.

The future prospects for N-(2-hydroxy-2-methyl-4-phenylbutyl-3-(phenylsulfanyl)propanamide) are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. The development of novel synthetic methods will further enhance production efficiency and scalability, making this compound more accessible for industrial applications.

In conclusion, N-(N-(2-hydroxy...) is a versatile organic compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features contribute to its diverse applications, from anti-inflammatory agents to novel materials. As research continues to uncover new insights into its biological mechanisms and synthetic possibilities, this compound is poised to play a crucial role in advancing scientific and technological innovations.